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Cat. No.: B177332

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Ethyl 4-aminophenylacetate, a versatile bifunctional molecule, serves as a crucial starting
material and intermediate in the synthesis of a wide array of biologically active compounds.
This technical guide explores the core research areas where this compound is making a
significant impact, including anti-inflammatory, anticancer, and antimicrobial drug discovery. By
providing a comprehensive overview of its applications, synthesis of key derivatives, and the
underlying mechanisms of action, this document aims to equip researchers, scientists, and
drug development professionals with the foundational knowledge to unlock the full potential of
Ethyl 4-aminophenylacetate in developing next-generation therapeutics. Detailed
experimental protocols, quantitative data summaries, and visual representations of key
signaling pathways are presented to facilitate further investigation and innovation in the field.

Introduction

Ethyl 4-aminophenylacetate (CAS No: 5438-70-0) is an organic compound featuring both an
ethyl ester and an amino functional group attached to a phenyl ring.[1] This unique structure
provides two reactive sites, making it a valuable and versatile building block in organic
synthesis.[2] Its primary application lies in the pharmaceutical industry as a key intermediate in
the production of various active pharmaceutical ingredients (APIs).[2] This guide will delve into
the established and emerging research avenues for Ethyl 4-aminophenylacetate, with a focus
on its role in the development of anti-inflammatory, anticancer, and antimicrobial agents.
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Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 4-aminophenylacetate is
presented in Table 1. This data is essential for its handling, characterization, and use in
synthetic chemistry.

Table 1: Physicochemical Properties of Ethyl 4-Aminophenylacetate

Property Value Reference(s)

Molecular Formula C10H13NO2 [1]

Molecular Weight 179.22 g/mol [1]
White to off-white crystalline

Appearance (2]
powder

Melting Point 47-50 °C [3]

Boiling Point 120-122 °C at 2 mmHg [3]

N Soluble in ethanol, ether, and

Solubility [3]
chloroform

CAS Number 5438-70-0 [1]

Potential Research Areas and Applications

Ethyl 4-aminophenylacetate serves as a scaffold for the synthesis of diverse bioactive
molecules. The following sections highlight key therapeutic areas where its derivatives have

shown significant promise.

Anti-inflammatory Agents: The Case of Actarit

Ethyl 4-aminophenylacetate is a pivotal intermediate in the synthesis of Actarit, a disease-
modifying antirheumatic drug (DMARD) used in the treatment of rheumatoid arthritis.[2][4]

The anti-inflammatory effects of Actarit are attributed to its ability to modulate the immune
system.[5] It is believed to suppress the production of pro-inflammatory cytokines, such as
Tumor Necrosis Factor-alpha (TNF-a) and Interleukin-6 (IL-6), which play a central role in the
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pathogenesis of rheumatoid arthritis.[5][6] Furthermore, Actarit is thought to modulate the
activity of T-cells, key players in the autoimmune response that drives joint inflammation and
damage.[2][5] By inhibiting these inflammatory pathways, Actarit helps to alleviate the
symptoms and potentially slow the progression of the disease.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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